2-{4,4-Difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexyl}acetic acid

• IUPAC Name: 2-[4,4-difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexyl]acetic acid
• InChI: InChI=1S/C15H15F5O2/c16-14(17)7-5-13(6-8-14,9-12(21)22)10-3-1-2-4-11(10)15(18,19)20/h1-4H,5-9H2,(H,21,22)
• InChI Key: OOCXMSIRUSCGHY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1(CC(=O)O)C2=CC=CC=C2C(F)(F)F)(F)F
• Molecular Formula: C15H15F5O2
• Molecular Weight: 322.27 g/mol

Description

2-{4,4-Difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexyl}acetic acid, often referred to as DFTCA, is a synthetic organic compound with a wide range of applications in scientific research. It is used as a reagent in a variety of chemical processes and as a catalyst in certain reactions. DFTCA is also used as a biomarker in biochemical and physiological experiments.

Scientific Research Applications

• Spectral Characteristics and Chemical Reactivity : The spectral characteristics of related compounds in different solvents have been studied, providing insights into their chemical reactivity and potential applications in various fields such as material science and analytical chemistry (Santra & Dogra, 1999).

• Novel Synthesis Techniques : Research has focused on novel synthesis techniques and characterizations of compounds structurally related to 2-{4,4-Difluoro-1-[2-(trifluoromethyl)phenyl]cyclohexyl}acetic acid. These studies contribute to the development of new materials and drugs (Ikram et al., 2015).

• Catalytic Applications : The compound's derivatives have been used in catalysis, particularly in dehydrative condensation reactions, which are crucial in the synthesis of various organic compounds (Wang, Lu & Ishihara, 2018).

• Polymer Science : In the field of polymer science, the compound has been used in studies related to the synthesis and functionalization of polymers. Such research is vital for developing new materials with specific properties (Fraser et al., 1995).

• Medicinal Chemistry : Research on structurally related compounds has been conducted in the context of medicinal chemistry, focusing on anti-inflammatory activities and potential therapeutic applications (Terada et al., 1984).